N-{2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}glycylglycine

• Molecular Formula: C19H22N2O7
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 2-[[2-[2-(4-ethyl-8-methyl-2-oxochromen-7-yl)oxypropanoylamino]acetyl]amino]acetic acid
• InChI: InChI=1S/C19H22N2O7/c1-4-12-7-17(25)28-18-10(2)14(6-5-13(12)18)27-11(3)19(26)21-8-15(22)20-9-16(23)24/h5-7,11H,4,8-9H2,1-3H3,(H,20,22)(H,21,26)(H,23,24)
• InChI Key: IQMDYYCVZOKLKD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC(=C2C)OC(C)C(=O)NCC(=O)NCC(=O)O

Description

N-{2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}glycylglycine is a synthetic compound derived from the coumarin family. Coumarins are a class of benzopyrones known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticoagulant properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}glycylglycine typically involves the reaction of 4-ethyl-8-methyl-2-oxo-2H-chromen-7-ol with propanoyl chloride to form an intermediate, which is then reacted with glycylglycine . The reaction conditions often include the use of anhydrous solvents and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product, making it suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

N-{2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}glycylglycine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the coumarin moiety.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure specificity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

N-{2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}glycylglycine has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly for its anticoagulant and antiviral activities.

Industry: Utilized in the development of new materials and as a chemical intermediate in various industrial processes

Mechanism of Action

The mechanism of action of N-{2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}glycylglycine involves its interaction with specific molecular targets and pathways. The compound is known to inhibit bacterial DNA gyrase, which is crucial for bacterial DNA replication . Additionally, it may interact with various enzymes and receptors involved in inflammatory and coagulation pathways .

Comparison with Similar Compounds

Similar Compounds

N-{[(4-Methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}glycylglycine: A similar compound with a different substituent at the coumarin moiety.

4-Hydroxycoumarin Derivatives: Known for their anticoagulant properties and used in the synthesis of drugs like warfarin.

Uniqueness

N-{2-[(4-ethyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}glycylglycine is unique due to its specific structural features, which confer distinct biological activities. Its combination of coumarin and glycylglycine moieties allows for a wide range of applications in various scientific fields .